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Compound of Interest

Compound Name: Karacoline

Cat. No.: B10774963

An in-depth analysis of Karacoline reveals its role as a promising compound for researchers in
the fields of osteoarthritis, rheumatology, and regenerative medicine. Derived from the plant
Aconitum kusnezoffii Reichb, Karacoline is a diterpenoid alkaloid that has been identified as a
modulator of extracellular matrix components, specifically collagen Il and aggrecan.[1][2] This
document provides detailed application notes and protocols for researchers, scientists, and
drug development professionals interested in utilizing Karacoline to study its effects on these
crucial cartilage components.

Application Notes

Product Name: Karacoline

Chemical Name: Karacoline (C22H3sNOa)
CAS Number: 39089-30-0

Molecular Weight: 377.5 g/mol [2]

Description: Karacoline is a natural compound that has been shown to increase the
expression of both collagen Il and aggrecan in rat nucleus pulposus cells.[1] Its mechanism of
action involves the inhibition of the NF-kB signaling pathway, which is a key regulator of
inflammation and catabolic processes in chondrocytes and other cell types.[1][3] By
suppressing this pathway, Karacoline reduces the expression of matrix metalloproteinases
(MMPs), such as MMP-14, which are enzymes responsible for the degradation of the
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extracellular matrix.[1][4] This makes Karacoline a valuable tool for in vitro studies aimed at
understanding cartilage protection and regeneration.

Applications:

 Investigation of potential therapeutic agents for intervertebral disc degeneration and
osteoarthritis.[1][3]

e In vitro studies of the NF-kB signaling pathway in cartilage-producing cells.[1]

e Analysis of the anabolic and anti-catabolic effects of compounds on extracellular matrix
synthesis.

Storage and Handling: For research use only. Not for human or veterinary use.[2] Store at
-20°C. Avoid repeated freeze-thaw cycles. Refer to the Material Safety Data Sheet (MSDS) for
detailed handling and safety information.

Data Summary

The following table summarizes the quantitative effects of Karacoline on gene expression in
TNF-a-stimulated rat nucleus pulposus cells, as documented in published research.[3] The
data demonstrates Karacoline's ability to counteract the negative effects of TNF-a on key
extracellular matrix genes.
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Fold Change in Gene

Target Gene Treatment Group Expression (Relative to
Control)
Collagen Il TNF-a (100 ng/mL) Down-regulated

TNF-a + Karacoline (1.25 pM) Up-regulated (P < 0.05)

TNF-a + Karacoline (12.88

Up-regulated (P < 0.05)
HM)

Aggrecan TNF-a (100 ng/mL) Down-regulated

TNF-a + Karacoline (1.25 pM) Up-regulated (P < 0.05)

TNF-a + Karacoline (12.88

No significant change
HM)

MMP-14 TNF-a (100 ng/mL) Up-regulated

TNF-a + Karacoline (1.25 pM) Down-regulated (P < 0.05)

TNF-a + Karacoline (12.88

Down-regulated (P < 0.05)
HM)

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental procedure, the following
diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Measuring collagen Il and aggrecan levels with
Karacoline]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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